Cas no 83425-10-9 (ethyl 4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidine-1-carboxylate)

• Product Name: ethyl 4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidine-1-carboxylate
• CAS No: 83425-10-9
• MF: C₁₆H₁₉N₃O₄
• MW: 317.339763879776
• CID: 5361732
• Update Time: 2025-07-23

ethyl 4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(1,4-dihydro-2,4-dioxo-3(2H)-quinazolinyl)-1-piperidinecarboxylate
• ethyl 4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidine-1-carboxylate

• Inchi： 1S/C16H19N3O4/c1-2-23-16(22)18-9-7-11(8-10-18)19-14(20)12-5-3-4-6-13(12)17-15(19)21/h3-6,11H,2,7-10H2,1H3,(H,17,21)
• InChI Key： XAZYFKCVQYPVGV-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCC(N2C(=O)C3=C(NC2=O)C=CC=C3)CC1

Experimental Properties

• Density: 1.313±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 243-244 °C(Solvent: Ethanol)
• pka: 12.76±0.20(Predicted)

Additional information on ethyl 4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidine-1-carboxylate

Ethyl 4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidine-1-carboxylate (CAS No. 83425-10-9): A Compound with Potential Applications in Medicinal Chemistry and Beyond

The compound ethyl 4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidine-1-carboxylate, identified by its CAS number 83425-10-9, represents a fascinating molecule in the realm of medicinal chemistry. Its unique structural framework, featuring a piperidine core linked to a tetrahydroquinazolinone moiety, positions it as a candidate for further exploration in drug discovery and chemical biology. This introduction delves into the structural characteristics of this compound, explores its potential biological activities based on its scaffold, and discusses its relevance in the context of recent scientific advancements.

The molecular structure of ethyl 4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidine-1-carboxylate is characterized by a rigid heterocyclic system composed of a piperidine ring and an attached 2,4-dioxo-tetrahydroquinazoline ring. The piperidine moiety is known for its presence in numerous bioactive molecules due to its ability to form stable hydrogen bonds and interact with biological targets such as enzymes and receptors. The tetrahydroquinazolinone component introduces additional complexity and potential for functionalization, making this compound an intriguing subject for synthetic chemists and pharmacologists.

One of the most compelling aspects of this compound is its potential to serve as a building block for the development of novel therapeutic agents. The combination of the piperidine and tetrahydroquinazolinone rings suggests that it may exhibit properties suitable for targeting various biological pathways. For instance, the piperidine ring is frequently found in drugs that modulate neurotransmitter systems, while the tetrahydroquinazolinone scaffold has been associated with activities against certain types of cancer cell lines.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. The structural motif present in ethyl 4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidine-1-carboxylate aligns well with this trend. Studies have shown that derivatives of tetrahydroquinazoline can exhibit inhibitory effects on enzymes such as kinases and cyclases, which are often implicated in diseases like cancer and inflammation. The piperidine ring further enhances the molecule's potential by providing a site for further derivatization to optimize pharmacokinetic properties.

The synthesis of ethyl 4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidine-1-carboxylate involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Key steps typically include cyclization reactions to form the tetrahydroquinazolinone ring followed by nucleophilic substitution to introduce the piperidine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in both academic research and industrial applications.

In terms of biological activity, preliminary studies suggest that derivatives of this compound may possess therapeutic potential. For example, modifications at the nitrogen atoms of both the piperidine and tetrahydroquinazolinone rings could lead to compounds with enhanced binding affinity to specific biological targets. Additionally, computational modeling techniques have been employed to predict the binding modes of these molecules within target proteins, providing valuable insights into their mechanism of action.

The pharmaceutical industry continually seeks novel scaffolds for drug development due to the increasing challenge of discovering new treatments for existing diseases. The unique structure of ethyl 4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidine-1-carboxylate makes it a promising candidate for further investigation. By leveraging modern synthetic techniques and computational tools, researchers can rapidly explore its chemical space and identify derivatives with improved pharmacological profiles.

Moreover，the versatility of this compound's scaffold allows for its incorporation into various drug-like molecules through further functionalization. This adaptability is particularly valuable in medicinal chemistry where optimizing properties such as solubility、bioavailability、and metabolic stability is crucial for successful drug candidates。The ability to modify different parts of the molecule while retaining its core structure provides chemists with a high degree of flexibility during the optimization process。

Recent advances in biotechnology have also opened new avenues for exploring the applications of compounds like ethyl 4-(2，4-dioxo-l，2，3，4-tetrahydroquinazolin-l，3-yi)piperidine-l-carboxylate。 Techniques such as high-throughput screening (HTS) enable researchers to rapidly test large libraries of compounds against numerous biological targets，identifying promising candidates for further development。Additionally， CRISPR-Cas9 gene editing technology has revolutionized genetic research，allowing scientists to study gene function more precisely than ever before。These technologies can be combined with traditional pharmacological approaches to accelerate drug discovery efforts。

The future prospects for ethyl 4-(2，4-dioxo-l，2，3，4-tetrahydroquinazolin-l，3-yi)piperidine-l-carboxylate are bright given its structural features and potential biological activities。Further research is needed to fully elucidate its mechanism(s)of action and optimize its pharmacological properties。However，the growing interest in heterocyclic compounds as therapeutic agents ensures that this molecule will remain an important subject for investigation in both academic laboratories and pharmaceutical companies。